Cas no 1306748-36-6 (trans-5-Boc-amino-cyclohex-3-enecarboxylic acid ethyl ester)

• Product Name: trans-5-Boc-amino-cyclohex-3-enecarboxylic acid ethyl ester
• CAS No: 1306748-36-6
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD32690831
• CID: 5088024
• Update Time: 2025-05-25

trans-5-Boc-amino-cyclohex-3-enecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• trans-5-Boc-amino-cyclohex-3-enecarboxylic acid ethyl ester
• 3-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, (1R,5S)-rel-

• MDL： MFCD32690831
• Inchi： 1S/C14H23NO4/c1-5-18-12(16)10-7-6-8-11(9-10)15-13(17)19-14(2,3)4/h6,8,10-11H,5,7,9H2,1-4H3,(H,15,17)/t10-,11-/m1/s1
• InChI Key： CPLPZQLLSROGLK-GHMZBOCLSA-N
• SMILES： [C@H]1(C(OCC)=O)C[C@H](NC(OC(C)(C)C)=O)C=CC1

Additional information on trans-5-Boc-amino-cyclohex-3-enecarboxylic acid ethyl ester

trans-5-Boc-amino-cyclohex-3-enecarboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1306748-36-6, known as trans-5-Boc-amino-cyclohex-3-enecarboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bicyclic framework with a Boc (tert-butoxycarbonyl) protecting group, an amino group, and an ethyl ester moiety. The cyclohexene ring system and the stereochemistry at the 5-position are critical features that contribute to its reactivity and potential applications.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Its structure serves as a versatile building block for constructing complex natural products and drug candidates. For instance, researchers have utilized this compound as an intermediate in the total synthesis of various alkaloids and terpenoids, demonstrating its utility in medicinal chemistry.

The synthesis of trans-5-Boc-amino-cyclohex-3-enecarboxylic acid ethyl ester involves a multi-step process that typically begins with the preparation of the cyclohexene ring system. Key steps include the formation of the amino group, the introduction of the Boc protecting group, and the installation of the ethyl ester moiety. The stereochemistry at the 5-position is carefully controlled during these steps to ensure the desired trans configuration.

In terms of applications, this compound has shown promise in drug discovery efforts targeting various therapeutic areas. Its ability to participate in diverse chemical transformations makes it an invaluable tool for researchers aiming to develop novel bioactive agents. For example, recent studies have explored its use in the synthesis of peptide mimetics and other biologically relevant molecules.

The structural features of this compound also make it amenable to further functionalization. The presence of both an amino group and an ester moiety provides multiple sites for chemical modification, enabling researchers to tailor its properties for specific applications. Additionally, the Boc protecting group can be easily removed under mild conditions, allowing for straightforward access to the corresponding amine.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses confirm its identity and purity, ensuring its reliability as a reagent in synthetic chemistry.

In conclusion, trans-5-Boc-amino-cyclohex-3-enecarboxylic acid ethyl ester (CAS No. 1306748-36-6) is a valuable compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a cornerstone in modern medicinal chemistry research.